Cas no 428868-32-0 ((7bR,10aR)-2,3,4,7b,8,9,10,10a-Octahydro-1H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole)

• Product Name: (7bR,10aR)-2,3,4,7b,8,9,10,10a-Octahydro-1H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole
• CAS No: 428868-32-0
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 1041004
• PubChem ID: 10130594
• Update Time: 2025-04-20

(7bR,10aR)-2,3,4,7b,8,9,10,10a-Octahydro-1H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole Chemical and Physical Properties

Names and Identifiers

• (7bR,10aR)-2,3,4,7b,8,9,10,10a-Octahydro-1H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole
• WAY-163909
• WAY 163909
• 1,2,3,4,8,9,10,10a-octahydro-7bH-cyclopenta(b)(1,4)diazepino(6,7,1hj)indole
• WAY-163,909
• CHEMBL1628670
• GTPL229
• AKOS016004084
• (7bR,10aR)-1,2,3,4,7a,9,10,10a-Octahydro-8H-cyclopenta(4,5)pyrrolo(3,2,1-jk)(1,4)benzodiazepine
• DB-336157
• DTXSID40436021
• (7bR,10aR)-2,3,4,7b,8,9,10,10a-Octahydro-1H-cyclopenta(b)(1,4)diazepino(6,7,1-hi)indole
• (7bR,10aR)-1,2,3,4,7b,9,10,10a-octahydro-8H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole
• (7bR,10aR)-1,2,3,4,8,9,10,10a-octahydro-7bH-cyclopenta-[b][1,4]diazepino[6,7,1hi]indole
• 428868-32-0
• MN9LW8268N
• 8H-Cyclopenta(4,5)pyrrolo(3,2,1-jk)(1,4)benzodiazepine, 1,2,3,4,7a,9,10,10a-octahydro-, (7bR,10aR)-
• GLXC-04288
• WAY163909
• Q27089215
• HY-15401
• UNII-MN9LW8268N
• (11R,15R)-7,10-Diazatetracyclo[8.5.1.05,16.011,15]hexadeca-1,3,5(16)-triene
• SCHEMBL4352287
• (7bR, 10aR)-1,2,3,4,8,9,10,10a-octahydro-7bH-cyclopenta-[b][1,4]diazepino[6,7,1hi]indole
• (11R,15R)-7,10-diazatetracyclo[8.5.1.0^{5,16}.0^{11,15}]hexadeca-1,3,5(16)-triene
• CS-0006248
• BDBM50076245

• Inchi： 1S/C14H18N2/c1-3-10-9-15-7-8-16-13-6-2-4-11(13)12(5-1)14(10)16/h1,3,5,11,13,15H,2,4,6-9H2/t11-,13-/m1/s1
• InChI Key： XOSKJKGKWRIMGV-DGCLKSJQSA-N
• SMILES： N12CCNCC3=CC=CC(=C13)[C@H]1CCC[C@@H]21

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.19

(7bR,10aR)-2,3,4,7b,8,9,10,10a-Octahydro-1H-cyclopenta[b][1,4]diazepino[6,7,1-hi]indole Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 2,3-Cyclopentanoindolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines 2,3-Cyclopentanoindolines